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Get Quote

Sigmoidin B: Key Properties & Handling

The table below summarizes the fundamental properties of Sigmoidin B, which are crucial for understanding

its solubility and handling.

Property Description / Value

Chemical Name Sigmoidin B [1]

CAS Number 87746-47-2 [1]

Type Prenylated flavanone [1]

Molecular
Formula

C20H20O6 [1]

Molecular Weight 356.369 g/mol [1]

Bioactivity Selective 5-lipoxygenase inhibitor; anti-inflammatory; antioxidant; antigenotoxic [2]

[3] [1]

Storage Powder: -20°C for 3 years; in solvent: -80°C for 1 year [1]
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ADMET & Physicochemical Profiling An ADMET (Absorption, Distribution, Metabolism, Excretion, and

Toxicity) analysis provides further insight into its drug-likeness and solubility behavior [4]:

Lipinski's Rule of Five: Sigmoidin B complies with drug-likeness criteria (Molecular weight: 356.37
Da; Hydrogen bond acceptors: 6; Hydrogen bond donors: 4) [4].

Predicted Solubility (LogS): Ranges from -3.67 to -5.93, indicating low to very low solubility in water
[4].

Intestinal Absorption: Predicted to be high (88.1–99.8%), suggesting good permeability [4].

Experimental Solvent Preparation & Workflow

Due to the lack of explicit solvent compatibility data, a systematic experimental approach is essential. The

following workflow and detailed protocol can guide your experiments.
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Start: Prepare Sigmoidin B Stock Solution

1. Select Candidate Solvent
(e.g., DMSO)

2. Dissolve Powder
(Vortex/Sonicate)

3. Visual Inspection
(Check for precipitation)

4. Filter Solution
(0.2 µm membrane)

5. Analyze Purity
(e.g., via HPLC)

Precipitation or
HPLC Peak Issues?

Troubleshoot:
Try alternative solvent
or adjust formulation

Yes

Proceed with Experiment
Document parameters

No

Click to download full resolution via product page
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Detailed Protocol for Stock Solution Preparation

Initial Solubilization:

Begin by dissolving Sigmoidin B powder in a small volume of a high-quality DMSO (Dimethyl
Sulfoxide), as it is a common solvent for hydrophobic natural products [1].

A typical stock concentration for in vitro assays is 10-100 mM.
Gently vortex and if needed, briefly sonicate in a warm water bath (not exceeding 37°C) to aid

dissolution.

Visual Inspection & Filtration:

Inspect the solution against a bright background for any cloudiness or undissolved particles.

Filter the stock solution through a 0.2 µm PTFE (Teflon) syringe filter [5]. PTFE is chemically
inert and compatible with a wide range of organic solvents.

Dilution for Assays:

Further dilute the sterile-filtered DMSO stock into your aqueous assay buffer (e.g., PBS, cell
culture medium) while ensuring the final DMSO concentration is non-toxic to your biological

system (typically ≤0.1-1%).
Note: Upon dilution into aqueous buffers, precipitation may occur. Monitor the solution carefully

at this stage.

Purity and Stability Check:

Analyze the filtered stock solution using HPLC to confirm the compound's integrity and purity
before use in critical experiments [6].

Store working aliquots at recommended conditions (-80°C) and avoid repeated freeze-thaw
cycles [1].

Frequently Asked Questions

Q1: What should I do if my Sigmoidin B precipitates in the assay buffer?

Reduce Stock Concentration: Prepare a more dilute stock solution in DMSO to minimize the solvent
concentration during dilution.

Use a Co-solvent System: Instead of pure DMSO, use a pre-mixed co-solvent system (e.g., DMSO-
PEG 300) for the stock, which can improve compatibility with aqueous buffers.
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Add Solubilizing Agents: Consider including low concentrations of solubilizing agents like

cyclodextrins in your aqueous buffer.
Sequential Dilution: Perform a step-wise dilution, first mixing the DMSO stock with a small amount

of buffer, mixing thoroughly, and then diluting to the final volume.

Q2: How can I verify that my solvent is not interfering with the experimental results?

Run a Vehicle Control: Always include a control group that is treated with the same solvent and

dilution used for your test compound.
Check for UV Interference: If your detection method is UV-based, ensure the solvent does not have

significant absorbance at your analytical wavelength.
Analytical Purity Check: Use HPLC to confirm the absence of extra peaks that could indicate

solvent degradation or interaction [6].

Q3: Are there any stability concerns for Sigmoidin B in solution?

Yes. For long-term storage, keep the solution at -80°C and aliquot to avoid repeated freeze-thaw

cycles [1].
For short-term use, keep the solution at -20°C or 4°C depending on experimental needs, and note

that DMSO is hygroscopic. Always note the date of solution preparation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Sigmoidin B solvent compatibility issues]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b600236#sigmoidin-b-solvent-

compatibility-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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